Cas no 117039-61-9 (4-Pentenoic acid,2-propyl-, (R)- (9CI))

• Product Name: 4-Pentenoic acid,2-propyl-, (R)- (9CI)
• CAS No: 117039-61-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 190637
• PubChem ID: 21117962
• Update Time: 2025-04-19

4-Pentenoic acid,2-propyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-propyl-, (R)- (9CI)
• 117039-61-9
• R(+)-4-En-valproic acid
• 4-Pentenoic acid, 2-propyl-, (R)-
• (R)-2-Propyl-4-pentenoic acid
• R-2-n-Propyl-4-pentenoic acid
• SCHEMBL9111371

• Inchi： 1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)/t7-/m0/s1
• InChI Key： UMYDNZXEHYSVFY-ZETCQYMHSA-N
• SMILES： OC([C@@H](CC=C)CCC)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų